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N-[5-(4-Bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-2-(2,4-dichlorophenoxy)acetamide N-[5-(4-Bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-2-(2,4-dichlorophenoxy)acetamide
Brand Name: Vulcanchem
CAS No.: 304894-18-6
VCID: VC0379538
InChI: InChI=1S/C18H11BrCl2N2O3S2/c19-11-3-1-10(2-4-11)7-15-17(25)23(18(27)28-15)22-16(24)9-26-14-6-5-12(20)8-13(14)21/h1-8H,9H2,(H,22,24)/b15-7+
SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)Br
Molecular Formula: C18H11BrCl2N2O3S2
Molecular Weight: 518.2g/mol

N-[5-(4-Bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-2-(2,4-dichlorophenoxy)acetamide

CAS No.: 304894-18-6

Main Products

VCID: VC0379538

Molecular Formula: C18H11BrCl2N2O3S2

Molecular Weight: 518.2g/mol

N-[5-(4-Bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-2-(2,4-dichlorophenoxy)acetamide - 304894-18-6

CAS No. 304894-18-6
Product Name N-[5-(4-Bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-2-(2,4-dichlorophenoxy)acetamide
Molecular Formula C18H11BrCl2N2O3S2
Molecular Weight 518.2g/mol
IUPAC Name N-[(5E)-5-[(4-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-(2,4-dichlorophenoxy)acetamide
Standard InChI InChI=1S/C18H11BrCl2N2O3S2/c19-11-3-1-10(2-4-11)7-15-17(25)23(18(27)28-15)22-16(24)9-26-14-6-5-12(20)8-13(14)21/h1-8H,9H2,(H,22,24)/b15-7+
Standard InChIKey JWBPBLZIJJRVED-VIZOYTHASA-N
Isomeric SMILES C1=CC(=CC=C1/C=C/2\C(=O)N(C(=S)S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)Br
SMILES C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)Br
Canonical SMILES C1=CC(=CC=C1C=C2C(=O)N(C(=S)S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)Br
PubChem Compound 1226058
Last Modified Nov 11 2021
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